Cas no 2418690-96-5 (3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418690-96-5
• MF: C₁₀H₁₄FNO₃S₂
• MW: 279.351463794708
• CID: 5679324
• PubChem ID: 165773729
• Update Time: 2025-11-01

3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• 2418690-96-5
• EN300-26630197
• 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C10H14FNO3S2/c1-6-8(4-12)3-9(5-16)7(2)10(6)15-17(11,13)14/h3,16H,4-5,12H2,1-2H3
• InChI Key： DQMYHCFUQCPPSJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(CS)=CC(CN)=C1C)F

Computed Properties

• Exact Mass: 279.03991382g/mol
• Monoisotopic Mass: 279.03991382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

Research Brief on 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418690-96-5)

The compound 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418690-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the role of 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate as a versatile intermediate in the synthesis of novel bioactive molecules. Its sulfurofluoridate moiety is particularly noteworthy, as it enables selective modifications that can enhance the pharmacological properties of target compounds. Researchers have successfully employed this compound in the development of enzyme inhibitors and covalent protein modifiers, leveraging its reactive functional groups for precise molecular interactions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of irreversible inhibitors targeting cysteine proteases. The study demonstrated that the sulfurofluoridate group forms a stable covalent bond with the active-site cysteine residue, leading to potent and selective inhibition. This finding opens new avenues for the design of covalent drugs, particularly in the treatment of diseases such as cancer and autoimmune disorders.

Another area of interest is the compound's potential application in targeted drug delivery systems. Recent research has explored its use as a linker in antibody-drug conjugates (ADCs), where its stability and reactivity under physiological conditions are critical. Preliminary results indicate that 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate can effectively conjugate with monoclonal antibodies while maintaining their biological activity, offering a promising strategy for improving the therapeutic index of ADCs.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Ongoing research is focused on refining its synthetic pathways to improve yield and purity, as well as investigating its off-target effects in biological systems. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(Aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate represents a valuable tool in chemical biology and drug discovery. Its unique chemical properties and versatility make it a promising candidate for the development of next-generation therapeutics. Future studies should continue to explore its potential in diverse therapeutic areas while addressing the current limitations to fully realize its clinical potential.